Cas no 391896-60-9 (4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 391896-60-9
• MF: C₂₂H₁₉N₃O₄S
• MW: 421.468963861465
• CID: 6110076
• PubChem ID: 4547209
• Update Time: 2025-05-19

4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-(4-ethoxyphenyl)thiazol-2-yl)benzamide
• Benzamide, 4-(2,5-dioxo-1-pyrrolidinyl)-N-[4-(4-ethoxyphenyl)-2-thiazolyl]-
• AB00667971-01
• AKOS024578747
• F0496-0161
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_434237
• 391896-60-9

• Inchi： 1S/C22H19N3O4S/c1-2-29-17-9-5-14(6-10-17)18-13-30-22(23-18)24-21(28)15-3-7-16(8-4-15)25-19(26)11-12-20(25)27/h3-10,13H,2,11-12H2,1H3,(H,23,24,28)
• InChI Key： KSRSCTXRJWHUSN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 421.10962727g/mol
• Monoisotopic Mass: 421.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• pka: 6.80±0.50(Predicted)

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide

Chemical Profile of 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391896-60-9) and Its Applications in Modern Research

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide, identified by the CAS number 391896-60-9, represents a fascinating molecule with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple functional groups, including a dioxopyrrolidine moiety, a thiazole ring, and an amide linkage, makes this molecule a promising candidate for further investigation in drug discovery and molecular pharmacology.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of structurally diverse compounds that can modulate biological pathways with high specificity. The 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391896-60-9) has emerged as a subject of interest in this context, particularly for its potential role in addressing complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of this compound suggest that it may interact with various target proteins, thereby influencing cellular processes at multiple levels.

One of the most compelling aspects of this molecule is its ability to engage with biological targets through multiple mechanisms. The dioxopyrrolidine moiety is known for its versatility in drug design, often serving as a scaffold that can enhance binding affinity and selectivity. In contrast, the thiazole ring is a well-documented pharmacophore found in numerous bioactive compounds, contributing to properties such as metabolic stability and bioavailability. The combination of these structural elements with the amide linkage in 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391896-60-9) creates a unique profile that may be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and biological molecules. The 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 391896-60-9) exemplifies this trend by incorporating multiple heterocyclic rings that can interact with biological systems in intricate ways. For instance, the dioxopyrrolidine component may influence enzyme activity or receptor binding, while the thiazole moiety could modulate signal transduction pathways. These interactions are critical for developing drugs that can effectively address disease mechanisms at their root causes.

The pharmaceutical industry has increasingly focused on small-molecule inhibitors that can selectively block specific enzymatic or protein interactions. The 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-et hox yphenyl)-1,3-thiazol -2 - ylbenzamide (CAS No. 391896 - 60 - 9) is being explored as a potential inhibitor due to its structural features that could facilitate tight binding to target proteins. This approach is particularly relevant in oncology research, where small molecules are being designed to disrupt aberrant signaling pathways that drive tumor growth and progression.

In addition to its therapeutic potential, the 4-(2,5-dioxopyrrolidin - 1 - yl) - N - 4 - ( 4 - eth oxyphen yl) - 1 , 3 - thiaz ol - 2 - ylbenzamide (CAS No. 391896 - 60 - 9) has been studied for its ability to cross biological membranes efficiently. This property is essential for drug delivery systems that aim to achieve therapeutic concentrations at target sites within the body. The compound’s lipophilicity and solubility profile make it an attractive candidate for formulation into oral or injectable medications, which could enhance patient compliance and treatment outcomes.

The synthesis of complex molecules like 4-(2,5-dioxopyrrolidin - 1 - yl) - N - 4 - ( 4 - eth oxyphen yl) - 1 , 3 - thiaz ol - 2 - ylbenzamide (CAS No. 391896 - 60 - 9) presents unique challenges but also opportunities for innovation in synthetic chemistry. Researchers have developed novel methodologies to construct the intricate framework of this compound while maintaining high yields and purity standards. These advancements in synthetic techniques are crucial for enabling the rapid discovery and development of new drugs based on similar molecular architectures.

From a computational chemistry perspective,the structural elucidation and virtual screening of compounds like *4-(2,